Artificial neural networks (ANNs) in conjugation with genetic algorithms (GAs) have been demonstrated to be an effective tool for system modelling and optimization in a variety of applications. The current communique is about assessing the capacity of ANN to predict investment on cattle till age at first calving (AFC) and milk production based on the data of 340 Vrindavani crossbreed cattle developed at the ICAR-Indian Veterinary Research Institute in Izatnagar, India. Three distinct artificial neural network (ANN) algorithms, namely, Levenberg–Marquardt (LM), Bayesian regularization (BR), and gradient descent momentum with adaptive learning rate backpropagation (GDX) were used to train the ANN infrastructure for determining milk production and investment based on body weight and AFC as input variables. The results showed that BR with 2 hidden layer neurons showed excellent prediction ability (R2 = 0.999, MSE < 10−6) and was therefore used as an objective function by GA for optimization. The optimized results revealed that higher milk production is achievable at lower investment if the age at first calving is 768 days with a body weight of ∼281 kg. The information generated by this investigation will aid in ensuring food security in terms of higher milk production while making the dairy business more sustainable and profitable for the farmers.

The growth of the fish is influenced by a variety of scientific factors. So, profit can be easily achieved by using some clever techniques, for example, maintaining the correct pH level along with the dissolved oxygen (DO) level and temperature, as well as turbidity for good growth of fish. Fully grown fish are generally sold at a good price because price of fish in the market is governed by weight as well as size of nurtured fish. Artificial intelligence (AI)-based systems may be created to regulate key water quality factors including salinity, dissolved oxygen, pH, and temperature. The software programme operates on an application server and is connected to multiparameter water quality meters in this system. This study examines smart fish farming methods that show how complicated science and technology may be simplified for use in seafood production. This research focuses on the use of artificial intelligence in fish culture in this setting. The technical specifics of DL approaches used in smart fish farming which includes data and algorithms as well as performance was also examined. In a nutshell, our goal is to provide academics and practitioners with a better understanding of the current state of the art in DL implementation in aquaculture, which will help them deploy smart fish farming applications as well their benefits.

Mungbean (Vigna radiata L.) is one of the major legume crops containing high carbohydrate and protein contents. In this study, the total phenolic and flavonoid contents and ABTS/DPPH radical scavenging activity of whole sprouts and seed coats were evaluated by using 10 mungbean genotypes with diverse seed coat colors and origins. Qualitative/quantitative analysis of individual secondary metabolites was performed with ultrahigh performance liquid chromatography (UPLC). Overall, 23 polyphenols, including flavonoids, phenylpropanoids, and anthocyanins, were identified. Depending on genotypes, significant variations in the contents of each phytochemical were identified before/after germination. The results indicate that the specific pathways of phenolic compounds, including chlorogenic acid, coumestrol, genistein, and glycitein, are activated by sprouting in mungbean. The neo/chlorogenic acid contents had tissue specificity, even though it was isomeric. The anthocyanin contents were higher in green and yellow mungbeans than in black mungbeans. These findings in this study will provide valuable information to improve the food quality of mungbean sprouts with high polyphenolic contents.

Traditional fermented food products are often connected to various indigenous tribes and thus vary due to ethnicity, geography, and natural resource availability. The indigenous tribes from India greatly rely on fermentation processes for food preservation, flavor, and nutrition. Fermented foods can provide health benefits but also pose risks from harmful microbes and contaminants that grow in the food due to poor hygiene. In this study, we identified lactic acid bacteria (LAB) in fermented food collected from Northeast India, assessed their beneficial properties, and highlighted the risk from food pathogens that have antimicrobial resistance traits. A total of 113 different samples of fermented food products were collected from the local markets of five Northeastern Indian states (Nagaland, Manipur, Meghalaya, Arunachal Pradesh, and Sikkim). Standard laboratory methods were used to isolate LAB and determine their probiotic properties, conduct coliform counts, and isolate presumptive staphylococci from the fermented food samples. Antimicrobial susceptibility was determined by using the BD-Phoenix 100 automated system. We isolated 30 LAB with probiotic potential. The average aerobic colony count in different fermented food was 4.4–7.7 log·cfu/g, while coliforms were present in 43% (49/113, 95% (CI 34–53)) of the food samples, indicating low-hygiene levels. Additionally, some food samples contained staphylococci with phenotypic antibiotic-resistance markers (MRS, HLMUP, BLACT, and STAMLS). This study indicates that probiotic bacteria could be present in traditional fermented food products of Northeast India, but contamination with staphylococci and other bacterial pathogens with antibiotic resistance traits could put the health of consumers at risk.

Sattu is a traditional Indian food product made of chickpea with tremendous nutritional benefits. However, the processing of sattu has not been thoroughly explored which is an impediment to industrial applications involving the development of sattu-based products. These products carry immense benefits for consumers and for widespread popularity; it is essential that the roasting of sattu for further processing be investigated for improving the properties of sattu while reducing its antinutritional factors. In this study, the impact of sand roasting on the physicochemical, sensory, antinutritional, thermal, functional, and antioxidant properties on sattu was investigated. Chickpea grains were roasted in sand for different time periods (3–17 min) and temperature combinations (171–228°C). Results revealed that samples treated at 180°C for 15 min had maximum sensory score (3.99) followed by the samples treated at 200°C for 10 min and at 228°C for 10 min. Overall sattu roasted at 180°C for 15 min was found suitable for further application.

The primary active components of plant ginseng are saponins, and rare saponins play a specific antitumor action. In this study, Lactobacillus that can efficiently transform rare saponins were screened as fermentation strains of ginseng enzymes. The fermentation process was optimized to investigate the changes in various biochemical indicators and antioxidant activities of the enzymes before and after fermentation. The results showed that Lactiplantibacillus plantarum had the highest conversion efficiency for diol saponins, among which the content of rare ginsenoside-CK increased by 256%. The optimum optimizing method was a 1 : 1 : 10 ratio of ginseng extract/concentrated apple juice/water, fermentation time of 16 days, initial pH of 6.0, fermentation temperature of 37°C, and sterilization amount of 1.0%. The contents of rare ginsenoside-Rh1, ginsenoside-F2, ginsenoside-Rg3, and ginsenoside-CK increased by 18.48%, 135.73%, 343.03%, and 441.80%, respectively, and the process was stable and controllable. After fermentation, the scavenging rates for hydroxyl radical, DPPH radical, and superoxide anion radical were increased by more than 9%, and new organic acids were produced. In general, this study established an efficient, stable, and controllable ginseng fermentation process to improve the rare saponin content and biological activity of ginseng enzymes, which can provide new ideas for traditional Chinese medicine and medicinal health food in China.

This study used a hydrothermal approach to create a sensitive and focused nanoprobe. Using an “on-off-on” sensing mechanism, the nanoprobe was employed to detect and quantify ferric ions and L-ascorbic acid. Synthesis of the carbon quantum dots was achieved with a single hydrothermal step at 180°C for 24 hours using hot pepper as the starting material. The prepared CQDs showed high fluorescence with a quantum yield of 30% when excited at 350 nm, exhibiting excitation-dependent fluorescence. The emission of the CQDs can be quenched by adding ferric ions, which can be attributed to complex formation leading to nonradiative photoinduced electron transfer (PET). Adding L-ascorbic acid, which can convert ferric ions into ferrous ions, break the complex, and restore the fluorescence of CQD. The linear range and LOD were (10–90) μM and 1 μM for ferric ions, respectively, and L-ascorbic acid’s linear range was (5–100) μM while LOD was 0.1 μM quantification of both substances was accomplished. In addition, orange fruit was used as an actual sample source for ascorbic acid analysis, yielding up to 99% recovery.

Acrylamide exposure through environment pollution and diet is very common in daily life. With the deepening of the study on the toxicity of acrylamide, it has attracted widespread attention for the effects of acrylamide on multiple organs through affecting a variety of programmed cell death. Multiple studies have shown that acrylamide could exert its toxic effect by inducing programmed cell death, but its specific molecular mechanism is still unclear. In this review, the research on the main forms of programmed cell death (apoptosis, autophagy, and programmed necrosis) induced by acrylamide and their possible mechanisms are reviewed. This review may provide basic data for further research of acrylamide and prevention of its toxicity.

Fish drying is one of the traditional methods where the fishermen land their catch on the beaches for drying traditionally under sun for several days. Dried fish provides valuable and economical sources of animal protein. The quality of dried fish is significantly influenced by the presence of microorganisms. Therefore, this study aims to determine the physical quality changes in anchovy under three different solar drying methods which are open sun drying (OSD), solar greenhouse tunnel dryer (GTD), and forced convective solar dryer (FCD) and to verify the chemical and microbial contamination in solar-dried anchovy. About (20 kg) of fresh anchovy were taken for experiments. Quality analyses were conducted in the samples before, during, and after drying. The parameters analyzed included three main analyses which are physical, chemical, and microbial analyses. The drying rate was higher in GTD compared to the two other methods. Moisture content, drying rate, and moisture ratio were significantly affected by drying methods. GTD required less time (6 hr) to dry anchovies compared to other drying methods (9 hr time). The highest reduction in lightness is in GTD dried anchovies followed by FCD and OSD. The drying methods and drying time statistically affect the lightness (L) of dried anchovies (). The water activity of solar-dried anchovies was 0.3. Experimentally dried anchovies were found to have lower microbial count compared to the dried fish quality standards. The total viable count (TVC) in fresh anchovy was 6.44 log CFU/g compared to the greenhouse tunnel dryer 2.90 log CFU/g, open sun dryer 4.16 log CFU/g, and forced convective dryer 4.19 log CFU/g anchovies. Water activity and moisture content did not affect total viable count (TVC) significantly, but it affects total fungal count (TFC) (). There was a significant difference on Krusal Wallis between the samples of three methods of drying and a fresh one on the water activity, ash content, and fat content ().

A method was established for the determination of 18 flavonoids in tea by ultra-performance liquid chromatography coupled with quadrupole/time-of-flight mass spectrometry (UPLC-Q-TOF/MS). The tea samples were extracted by 70% (V/V) methanol aqueous solution, and separation was achieved on a Kinetex F5 column (2.1 mm × 100 mm, 2.6 μm) with methanol and 0.1% formic acid in water as the mobile phase with a gradient elution. The samples were detected in TOF/MS and information-dependent acquisition (IDA)-MS/MS modes. The results showed that the relative standard deviations of 18 flavonoids were less than 5.0 ppm. The correlation coefficients (R2) of the linear equation were greater than 0.998 in the range of 0.10–200 ng/mL. The limits of detection were 0.0010–0.040 ppm, and the limits of quantification were 0.0020–0.10 ppm. The recoveries ranged from 73.8% to 107% at spiked levels of 0.0020–1.0 ppm, with relative standard deviations (RSDs) being less than 10%. The method was simple, specific, and reliable. It could be used for the rapid screening and quantitative analysis of flavonoids in tea.